Cas no 1172710-29-0 (4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)-1-(2,4-dimethoxybenzoyl)piperidine)

• Product Name: 4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)-1-(2,4-dimethoxybenzoyl)piperidine
• CAS No: 1172710-29-0
• MF: C₁₉H₂₃N₃O₄
• MW: 357.403624773026
• CID: 5932595
• PubChem ID: 44062169
• Update Time: 2025-05-30

4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)-1-(2,4-dimethoxybenzoyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)-1-(2,4-dimethoxybenzoyl)piperidine
• [4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]-(2,4-dimethoxyphenyl)methanone
• 1172710-29-0
• F5596-0181
• (4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl)(2,4-dimethoxyphenyl)methanone
• AKOS024514671

• Inchi： 1S/C19H23N3O4/c1-24-14-5-6-15(16(11-14)25-2)19(23)22-9-7-13(8-10-22)18-21-20-17(26-18)12-3-4-12/h5-6,11-13H,3-4,7-10H2,1-2H3
• InChI Key： WNTLZIHHLNEDHU-UHFFFAOYSA-N
• SMILES： C(N1CCC(C2=NN=C(C3CC3)O2)CC1)(C1=CC=C(OC)C=C1OC)=O

Computed Properties

• Exact Mass: 357.16885622g/mol
• Monoisotopic Mass: 357.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 77.7Ų

Additional information on 4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)-1-(2,4-dimethoxybenzoyl)piperidine

Compound CAS No. 1172710-29-0: A Comprehensive Overview

The compound with CAS No. 1172710-29-0, known as 4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)-1-(2,4-dimethoxybenzoyl)piperidine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which includes a piperidine ring fused with a benzoyl group and a oxadiazole moiety. The presence of these functional groups contributes to its unique chemical properties and potential biological activities.

Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery. Its structure suggests possible applications in the development of antitumor agents, anti-inflammatory drugs, and other therapeutic agents. The oxadiazole ring, in particular, is known for its ability to enhance the pharmacokinetic properties of molecules, making it a valuable component in medicinal chemistry.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Researchers have employed various strategies, including cross-coupling reactions and ring-closing metathesis, to achieve the desired product. These methods not only ensure high yields but also maintain the integrity of the molecule's complex structure.

In terms of biological activity, this compound has shown promising results in preliminary assays. For instance, studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its interaction with cellular receptors has been investigated, providing insights into its mechanism of action.

The application of this compound extends beyond pharmacology. Its unique structure makes it a candidate for use in materials science, particularly in the development of advanced polymers and coatings. The cyclopropyl group within the molecule contributes to its mechanical stability, while the benzoyl group enhances its thermal resistance.

Looking ahead, further research is needed to fully elucidate the potential of this compound. Collaborative efforts between chemists and biologists are expected to unlock new applications and improve its efficacy as a therapeutic agent. The integration of computational chemistry techniques with experimental studies will play a pivotal role in this endeavor.

In conclusion, the compound with CAS No. 1172710-29-0 represents a significant advancement in organic synthesis and drug discovery. Its complex structure and versatile functional groups make it a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover its full potential, this compound is poised to make a lasting impact on both medicine and materials science.